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Compound of Interest

Compound Name: 5-(Bromomethyl)isoindoline

Cat. No.: B15223367 Get Quote

Disclaimer: Initial research for "5-(Bromomethyl)isoindoline" did not yield sufficient data for a

comprehensive technical guide. Due to the scarcity of information on this specific compound,

this guide will focus on the closely related and well-characterized molecule, N-

(Bromomethyl)phthalimide (CAS No. 5332-26-3). This compound, also known as 2-

(bromomethyl)isoindoline-1,3-dione, serves as a valuable proxy for understanding the

properties and reactivity of a bromomethyl-substituted isoindoline derivative.

This guide is intended for researchers, scientists, and drug development professionals,

providing a detailed overview of the physicochemical properties, synthesis, and reactivity of N-

(Bromomethyl)phthalimide.

Core Physicochemical Properties
N-(Bromomethyl)phthalimide is a white to off-white crystalline solid.[1] Its chemical structure

makes it a potent electrophilic reagent, widely utilized in organic synthesis.[1] The key

physicochemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₉H₆BrNO₂ [2]

Molecular Weight 240.05 g/mol [2][3]

Melting Point 152-155 °C [2]

Boiling Point 318.9±25.0 °C (Predicted) [4]

Solubility
Decomposes in water. Soluble

in various organic solvents.
[2][4]

pKa -2.72±0.20 (Predicted) [4]

Appearance
White to off-white crystalline

powder
[1]

Stability and Storage: N-(Bromomethyl)phthalimide is sensitive to moisture and light.[2][4] It

should be stored in a dark, inert atmosphere, and for long-term storage, it is recommended to

keep it in a freezer at temperatures under -20°C.[4]

Experimental Protocols
Synthesis of N-(Bromomethyl)phthalimide
A common method for the synthesis of N-(Bromomethyl)phthalimide involves the reaction of

phthalimide with formaldehyde and hydrobromic acid.[5] Another approach is the bromination

of N-methylphthalimide.[5] A detailed experimental protocol based on the Gabriel synthesis is

described below.

Reaction:
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Caption: Synthetic workflow for N-(Bromomethyl)phthalimide.

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend potassium phthalimide in an excess of dibromomethane, which serves as

both a reactant and a solvent. A high-boiling polar aprotic solvent such as dimethylformamide

(DMF) can also be used.

Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. If a precipitate

of potassium bromide forms, it can be removed by filtration. The excess dibromomethane is

removed under reduced pressure.

Extraction: The residue is then dissolved in a suitable organic solvent (e.g., dichloromethane

or ethyl acetate) and washed with water to remove any remaining inorganic salts.
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Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is evaporated. The crude product can be purified by recrystallization from a suitable

solvent system, such as ethanol-water, to yield pure N-(Bromomethyl)phthalimide as a

crystalline solid.

Reactivity and Applications
N-(Bromomethyl)phthalimide is a versatile reagent in organic synthesis, primarily functioning as

a phthalimidomethylating agent. The presence of the electron-withdrawing phthalimide group

makes the methylene protons acidic and the bromine a good leaving group, rendering the

carbon atom highly electrophilic.
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Caption: General reactivity of N-(Bromomethyl)phthalimide.

Its primary application is in the Gabriel synthesis of primary amines. It allows for the

introduction of a protected amino group, which can later be deprotected under various

conditions to yield the free amine. This methodology is crucial in the synthesis of a wide array

of active pharmaceutical ingredients (APIs).[1]

Beyond the Gabriel synthesis, N-(Bromomethyl)phthalimide is used in:

Alkylation of various nucleophiles: It readily reacts with alcohols, thiols, and carbanions to

introduce the phthalimidomethyl group.
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Synthesis of heterocyclic compounds: It serves as a key building block for the construction of

more complex molecular frameworks.

Polymer science: It has been used as an initiator in atom transfer radical polymerization

(ATRP).

Agrochemical development: Its reactivity is harnessed to synthesize new pesticide

candidates.[5]

The phthalimide moiety itself is a recognized pharmacophore, and its derivatives have shown a

broad spectrum of biological activities, including anti-inflammatory, anticancer, and

antimicrobial properties.[6] The use of N-(Bromomethyl)phthalimide as a synthetic intermediate

allows for the incorporation of this privileged scaffold into new drug candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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